![molecular formula C13H29N3 B5875651 N,N-diethyl-N'-methyl-N'-(1-methyl-4-piperidinyl)-1,2-ethanediamine](/img/structure/B5875651.png)
N,N-diethyl-N'-methyl-N'-(1-methyl-4-piperidinyl)-1,2-ethanediamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-N'-methyl-N'-(1-methyl-4-piperidinyl)-1,2-ethanediamine, commonly known as MDPV, is a synthetic psychoactive stimulant that belongs to the cathinone class of drugs. It was first synthesized in the 1960s and gained popularity as a recreational drug in the early 2000s. MDPV is known for its potent stimulant effects and has been associated with numerous adverse health effects, including addiction, psychosis, and death.
Mechanism of Action
MDPV acts as a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine from the synaptic cleft. By inhibiting the dopamine transporter, MDPV increases the levels of dopamine in the synaptic cleft, leading to increased dopamine activity in the brain. This increased dopamine activity is thought to be responsible for the drug's stimulant effects.
Biochemical and Physiological Effects:
MDPV has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been associated with a number of adverse health effects, including addiction, psychosis, and death.
Advantages and Limitations for Lab Experiments
MDPV has been used in a number of laboratory experiments to study its effects on the central nervous system. Its potent dopamine reuptake inhibition activity makes it a useful tool for studying dopamine function in the brain. However, its potential for abuse and adverse health effects limit its usefulness in laboratory experiments.
Future Directions
There are a number of future directions for research on MDPV, including the development of new treatments for addiction and the study of its effects on the brain. Additionally, further research is needed to better understand the long-term health effects of MDPV use and to develop effective prevention and treatment strategies.
Synthesis Methods
MDPV can be synthesized through a variety of methods, including the Leuckart reaction, reductive amination, and the Mannich reaction. The most common method involves the Mannich reaction, which involves the condensation of 3,4-methylenedioxyphenyl-2-propanone with N,N-diethylaminopropionamide and formaldehyde in the presence of hydrochloric acid.
Scientific Research Applications
MDPV has been the subject of numerous scientific studies, primarily focused on its effects on the central nervous system. Research has shown that MDPV acts as a potent dopamine reuptake inhibitor, leading to increased levels of dopamine in the brain. This increased dopamine activity is thought to be responsible for the drug's stimulant effects.
Properties
IUPAC Name |
N',N'-diethyl-N-methyl-N-(1-methylpiperidin-4-yl)ethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H29N3/c1-5-16(6-2)12-11-15(4)13-7-9-14(3)10-8-13/h13H,5-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPAZUOZZWNWHFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN(C)C1CCN(CC1)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H29N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.